Cas no 547762-42-5 (methyl 5-amino-3-methylthiophene-2-carboxylate hydrochloride)

• Product Name: methyl 5-amino-3-methylthiophene-2-carboxylate hydrochloride
• CAS No: 547762-42-5
• MF: C₇H₁₀ClNO₂S
• MW: 207.677799701691
• MDL: MFCD07339137
• CID: 3110500
• PubChem ID: 16253225
• Update Time: 2025-05-20

methyl 5-amino-3-methylthiophene-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-3-methylthiophene-2-carboxylate hydrochloride
• methyl5-amino-3-methylthiophene-2-carboxylatehydrochloride
• AKOS009020636
• EN300-14294
• Z99599576
• XWA76242
• MFCD07339137
• methyl 5-amino-3-methylthiophene-2-carboxylate;hydrochloride
• 818-837-2
• DB-198658
• 547762-42-5
• Methyl 5-amino-3-methylthiophene-2-carboxylate, HCl
• SCHEMBL5445499

• MDL： MFCD07339137
• Inchi： 1S/C7H9NO2S.ClH/c1-4-3-5(8)11-6(4)7(9)10-2;/h3H,8H2,1-2H3;1H
• InChI Key： GPQQLDMFYXCXOT-UHFFFAOYSA-N
• SMILES： Cl.S1C(=CC(C)=C1C(=O)OC)N

Computed Properties

• Exact Mass: 207.0120774Da
• Monoisotopic Mass: 207.0120774Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6Ų

Additional information on methyl 5-amino-3-methylthiophene-2-carboxylate hydrochloride

Methyl 5-amino-3-methylthiophene-2-carboxylate hydrochloride (CAS No. 547762-42-5): A Comprehensive Overview

Methyl 5-amino-3-methylthiophene-2-carboxylate hydrochloride, identified by its CAS number 547762-42-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the thiophene derivatives, a class of molecules known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of both amino and carboxylate functional groups, make it a versatile intermediate in synthetic chemistry and a promising candidate for further pharmacological investigation.

The< strong>methyl 5-amino-3-methylthiophene-2-carboxylate hydrochloride molecule exhibits a unique structural framework that includes a thiophene ring substituted with an amino group at the 5-position and a methylthiol group at the 3-position. The carboxylate moiety, linked via an ester bond to a methyl group, further enhances its reactivity and potential utility in various chemical transformations. This combination of functional groups positions the compound as a valuable building block for the synthesis of more complex molecules, including potential drug candidates.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, and anticancer properties, among others. The< strong>5-amino-3-methylthiophene-2-carboxylate hydrochloride compound has been studied for its potential role in these areas, with researchers exploring its interactions with biological targets and its ability to modulate cellular processes.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex pharmacophores. The presence of the amino group allows for further functionalization through reactions such as acylation, amidation, and coupling reactions, enabling the creation of novel molecules with tailored properties. Similarly, the carboxylate group can be used in various transformations, including esterification and amidation, providing additional pathways for structural diversification.

The< strong>CAS No. 547762-42-5 designation ensures that researchers can reliably identify and obtain this compound for their studies. The standardized nomenclature provided by CAS numbers is crucial for ensuring consistency and accuracy in scientific communication and research protocols. This compound is available from reputable chemical suppliers who adhere to stringent quality control measures, ensuring that researchers receive high-purity material suitable for their experiments.

Recent studies have highlighted the potential of thiophene derivatives as scaffolds for drug discovery. For instance, modifications of the thiophene ring have been shown to enhance binding affinity to specific biological targets. The< strong>methyl 5-amino-3-methylthiophene-2-carboxylate hydrochloride compound has been investigated in this context, with preliminary results suggesting its utility in developing new therapeutic agents.

The synthesis of< strong>5-amino-3-methylthiophene-2-carboxylate hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions to form the thiophene ring followed by functional group interconversion to introduce the amino and carboxylate moieties. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

The< strong>hydrochloride form of this compound enhances its solubility in aqueous media, which is advantageous for various applications such as formulation development and biological assays. Solubility is a critical factor in drug development, as it affects bioavailability and pharmacokinetic properties. By using the hydrochloride salt form, researchers can improve solubility while maintaining the integrity of the active pharmaceutical ingredient.

In conclusion, methyl 5-amino-3-methylthiophene-2-carboxylate hydrochloride (CAS No. 547762-42-5) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing more complex molecules with diverse biological activities. As research continues to uncover new applications for thiophene derivatives, compounds like this will play an increasingly important role in drug discovery and development.